Cas no 436096-87-6 (N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide)

• Product Name: N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide
• CAS No: 436096-87-6
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• MDL: MFCD03216646
• CID: 333207
• PubChem ID: 2060037
• Update Time: 2025-05-19

N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclohexyl-2-(3-formyl-2-methyl-1H-indol-1-yl)acetamide
• 1H-Indole-1-acetamide,N-cyclohexyl-3-formyl-2-methyl-
• N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide
• N-cyclohexyl-2-(3-formyl-2-methylindol-1-yl)acetamide
• AC1M101K
• Ambcb6977021
• CTK4I7584
• MolPort-001-004-093
• Oprea1_822466
• 436096-87-6
• DTXSID60366134
• VS-08094
• CS-0320054
• AKOS000295324

• MDL： MFCD03216646
• Inchi： 1S/C18H22N2O2/c1-13-16(12-21)15-9-5-6-10-17(15)20(13)11-18(22)19-14-7-3-2-4-8-14/h5-6,9-10,12,14H,2-4,7-8,11H2,1H3,(H,19,22)
• InChI Key： PKIFNLISLHGLJC-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)=C(C=O)C2C=CC=CC1=2)NC1CCCCC1

Computed Properties

• Exact Mass: 298.16800
• Monoisotopic Mass: 298.168128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.21
• Boiling Point: 557°Cat760mmHg
• Flash Point: 290.6°C
• Refractive Index: 1.619
• PSA: 51.10000
• LogP: 3.60200

N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide

Introduction to N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide (CAS No. 436096-87-6)

N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide, a compound with the CAS number 436096-87-6, is a sophisticated organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that exhibit a wide range of biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide consists of an indole core substituted with various functional groups. The presence of a formyl group at the 3-position and a methyl group at the 2-position of the indole ring contributes to its unique reactivity and potential biological interactions. The compound is further modified with an acetylamide group at the 1-position, which enhances its solubility and bioavailability, crucial factors in pharmaceutical applications.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological properties. Indole-based compounds have shown promise in treating various diseases, including cancer, inflammation, and neurological disorders. The specific modification of N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide makes it a valuable candidate for further investigation in these areas.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. The formyl group can participate in condensation reactions, allowing for the synthesis of more complex molecules with enhanced biological activity. Additionally, the cyclohexyl group provides steric hindrance, which can influence the compound's binding affinity to target proteins. These structural features make N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide a versatile tool for medicinal chemists.

Recent studies have highlighted the importance of indole derivatives in modulating immune responses. For instance, certain indole compounds have been shown to inhibit pro-inflammatory cytokines, making them potential candidates for treating autoimmune diseases. The acetylamide moiety in N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide may also contribute to its immunomodulatory effects by interacting with specific receptors or enzymes involved in immune regulation.

The synthesis of N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the indole core and introduce the necessary substituents. These synthetic strategies ensure high yield and purity, which are essential for pharmaceutical applications.

In addition to its potential therapeutic applications, N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide has shown promise in material science. The unique electronic properties of indole derivatives make them suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The formyl group can also be used to create conjugated polymers, which have applications in flexible electronics and sensors.

The pharmacokinetic properties of N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yl)-acetamide are another area of interest. Studies have demonstrated that modifications to the indole ring can significantly affect absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these properties, researchers can enhance the compound's bioavailability and therapeutic efficacy.

Ethical considerations are also paramount in the development of new pharmaceuticals. The synthesis and use of N-Cyclohexyl-2-(3-formyl-2-methyl-indol-1-yI)-acetamide must adhere to strict regulatory guidelines to ensure safety and environmental responsibility. Collaborative efforts between chemists, biologists, and regulatory agencies are essential to navigate these challenges effectively.

The future prospects for N-Cyclohexyl--(3-formyI--z-methyI--indol-I--yI)--acetamide are promising, with ongoing research exploring its potential in various therapeutic areas. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with improved properties. These innovations will likely lead to novel treatments for complex diseases and enhance our understanding of biological mechanisms.

In conclusion, N-CyclohexyI--(3-fomlyl--z-methyll--indol-I--yI)--acetamide (CAS No. 436096--87--6) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structure and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.